Cas no 166525-49-1 (1-(4,6-dichloro-3-pyridyl)propan-1-one)

• Product Name: 1-(4,6-dichloro-3-pyridyl)propan-1-one
• CAS No: 166525-49-1
• MF: C₈H₇Cl₂NO
• MW: 204.05
• MDL: MFCD32670636
• CID: 5096258
• PubChem ID: 134438887
• Update Time: 2026-03-02

1-(4,6-dichloro-3-pyridyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-(4,6-dichloro-3-pyridinyl)-
• 1-(4,6-dichloro-3-pyridyl)propan-1-one
• SCHEMBL20073627
• AS-78993
• 1-(4,6-Dichloro-3-pyridyl)-1-propanone
• MFCD32670636
• 166525-49-1
• CS-0310047
• starbld0010903
• SY323114
• DB-375471
• D79379
• 1-(4,6-Dichloropyridin-3-yl)propan-1-one

• MDL： MFCD32670636
• Inchi： 1S/C8H7Cl2NO/c1-2-7(12)5-4-11-8(10)3-6(5)9/h3-4H,2H2,1H3
• InChI Key： CKONKSXZASOTNV-UHFFFAOYSA-N
• SMILES： C(C1=C(Cl)C=C(Cl)N=C1)(=O)CC

Computed Properties

• Exact Mass: 202.9904692g/mol
• Monoisotopic Mass: 202.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30Ų

Additional information on 1-(4,6-dichloro-3-pyridyl)propan-1-one

Professional Introduction to Compound with CAS No. 166525-49-1 and Product Name: 1-(4,6-dichloro-3-pyridyl)propan-1-one

The compound with CAS No. 166525-49-1 and the product name 1-(4,6-dichloro-3-pyridyl)propan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure, featuring a 4,6-dichloro-3-pyridyl substituent attached to a propan-1-one backbone, provides a versatile platform for further chemical modifications and biological evaluations.

Recent research in the domain of heterocyclic compounds has highlighted the importance of pyridine derivatives in the design of novel therapeutic agents. The 4,6-dichloro-3-pyridyl moiety in this compound is particularly noteworthy, as it introduces electron-withdrawing groups that can modulate the reactivity and binding affinity of the molecule. Such structural features are often exploited in the development of kinase inhibitors, antimicrobial agents, and other bioactive compounds.

The propan-1-one component of the molecule serves as a crucial pharmacophore, enabling interactions with biological targets through its ketone functionality. This functionality is well-documented for its role in hydrogen bonding and dipole interactions with protein and nucleic acid receptors. The combination of these structural elements makes 1-(4,6-dichloro-3-pyridyl)propan-1-one a promising candidate for further exploration in drug discovery.

In the context of contemporary pharmaceutical research, the synthesis and characterization of this compound have been influenced by advancements in synthetic methodologies and computational chemistry. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and microwave-assisted synthesis have enabled more efficient and scalable production of complex heterocyclic structures. These methods have been instrumental in optimizing the yield and purity of 1-(4,6-dichloro-3-pyridyl)propan-1-one, facilitating its use in downstream applications.

One of the most compelling aspects of this compound is its potential as a scaffold for developing small-molecule inhibitors targeting various disease-related pathways. For instance, studies have suggested that derivatives of this compound may exhibit inhibitory activity against certain enzymes involved in cancer metabolism. The 4,6-dichloro-3-pyridyl group can be further functionalized to enhance binding affinity to specific protein targets, while the propan-1-one moiety provides a basis for structural optimization through medicinal chemistry approaches.

Computational modeling has played a pivotal role in understanding the interactions between 1-(4,6-dichloro-3-pyridyl)propan-1-one and its potential biological targets. Techniques such as molecular dynamics simulations and quantum mechanical calculations have been employed to predict binding modes and estimate affinity constants. These computational studies have provided valuable insights into the structural requirements for effective drug design, guiding experimental efforts toward more potent and selective compounds.

The versatility of this compound also extends to its potential use in material science applications beyond pharmaceuticals. The unique electronic properties conferred by the 4,6-dichloro-3-pyridyl group make it an attractive candidate for developing organic semiconductors or ligands for catalytic systems. Such applications are increasingly relevant in fields like nanotechnology and green chemistry, where tailored molecular structures are essential for achieving desired functional properties.

As research continues to evolve, the exploration of novel heterocyclic compounds like 1-(4,6-dichloro-3-pyridyl)propan-1-one will remain a cornerstone of innovation in chemical biology and drug discovery. The integration of synthetic chemistry with biophysical techniques has opened new avenues for understanding molecular interactions at an unprecedented level of detail. This synergy between experimental and computational approaches is likely to drive further breakthroughs in designing next-generation therapeutic agents.

In conclusion, the compound with CAS No. 166525-49-1 represents a significant contribution to the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable asset for researchers seeking to develop novel pharmaceuticals or advanced materials. As our understanding of molecular interactions continues to expand, compounds like 1-(4,6-dichloro-3-pyridyl)propan-1-one will undoubtedly play a crucial role in shaping the future of chemical biology and drug development.